N-(isochroman-3-ylmethyl)-1-isopropyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-1-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C16H21N3O3S/c1-12(2)19-9-16(17-11-19)23(20,21)18-8-15-7-13-5-3-4-6-14(13)10-22-15/h3-6,9,11-12,15,18H,7-8,10H2,1-2H3
• InChI Key: PNWDRWSAEPYKHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC2CC3=CC=CC=C3CO2
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

N-(isochroman-3-ylmethyl)-1-isopropyl-1H-imidazole-4-sulfonamide, also known as SMER28, is a small molecule that has been identified as a potential therapeutic agent for neurodegenerative diseases. In recent years, there has been a growing interest in the development of small molecules that can target protein misfolding and aggregation, which are common features of many neurodegenerative diseases such as Alzheimer's and Parkinson's disease. SMER28 has been shown to have a protective effect on neurons and to reduce the accumulation of misfolded proteins in cellular and animal models of neurodegenerative diseases.

Scientific Research Applications

Overview of Sulfonamide Applications in Scientific Research

Chemical Synthesis and Molecular Structure Research in chemical synthesis often explores the creation of sulfonamide compounds due to their relevance in medicinal chemistry. For instance, the development of methods for synthesizing imidazolylsulfonamides and related compounds has been a subject of study. These methods enable the production of heterocyclic compounds that can have various applications, including as potential pharmaceuticals (Rozentsveig et al., 2013); (Yu et al., 2014).

Pharmacological Research Sulfonamides are extensively studied for their pharmacological properties. They are investigated for their potential as carbonic anhydrase inhibitors, which has applications in treating conditions like glaucoma, epilepsy, and altitude sickness. Studies on sulfonamide derivatives incorporating chromone moieties show promise in inhibiting carbonic anhydrase isoforms, indicating potential for medicinal chemistry applications (Ekinci et al., 2012).

Material Science and Corrosion Inhibition In the realm of materials science, sulfonamide compounds have been evaluated for their effectiveness as corrosion inhibitors. These studies contribute to our understanding of how certain chemicals can protect metals from corrosion, thereby extending their usability and lifespan in various industrial applications (Sappani & Karthikeyan, 2014).